Cas no 2171606-61-2 (2-{(tert-butoxy)carbonylamino}-4-cyano-4-cyclopropylbutanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4-cyano-4-cyclopropylbutanoic acid
• CAS No: 2171606-61-2
• MF: C₁₃H₂₀N₂O₄
• MW: 268.308903694153
• CID: 6102132
• PubChem ID: 165804771
• Update Time: 2025-11-01

2-{(tert-butoxy)carbonylamino}-4-cyano-4-cyclopropylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-4-cyano-4-cyclopropylbutanoic acid
• EN300-1297545
• 2-{[(tert-butoxy)carbonyl]amino}-4-cyano-4-cyclopropylbutanoic acid
• 2171606-61-2

• Inchi： 1S/C13H20N2O4/c1-13(2,3)19-12(18)15-10(11(16)17)6-9(7-14)8-4-5-8/h8-10H,4-6H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： LWKQFYANOAJGQV-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC(C#N)C1CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.14230712g/mol
• Monoisotopic Mass: 268.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 99.4Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-4-cyano-4-cyclopropylbutanoic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-4-cyano-4-cyclopropylbutanoic acid (CAS No. 2171606-61-2)

2-{(tert-butoxy)carbonylamino}-4-cyano-4-cyclopropylbutanoic acid, with the CAS number 2171606-61-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group, a cyano group, and a cyclopropyl moiety. These functional groups contribute to its potential therapeutic applications and make it an interesting candidate for further investigation.

The tert-butoxycarbonyl (Boc) protecting group in 2-{(tert-butoxy)carbonylamino}-4-cyano-4-cyclopropylbutanoic acid is widely used in organic synthesis to protect amino groups during multi-step reactions. This protecting group can be readily removed under acidic conditions, allowing for the selective deprotection of the amino group without affecting other functional groups in the molecule. This feature makes the compound highly versatile in synthetic chemistry and drug development processes.

The presence of the cyano group in 2-{(tert-butoxy)carbonylamino}-4-cyano-4-cyclopropylbutanoic acid adds to its chemical reactivity and biological activity. The cyano group is known for its ability to participate in various chemical reactions, such as nucleophilic addition and substitution reactions. In the context of medicinal chemistry, the cyano group can serve as a bioisostere for carboxylic acids, amides, and other functional groups, potentially enhancing the potency and selectivity of drug candidates.

The cyclopropyl moiety in 2-{(tert-butoxy)carbonylamino}-4-cyano-4-cyclopropylbutanoic acid is another key structural feature that contributes to its unique properties. Cyclopropyl rings are known for their high strain energy and ability to induce conformational constraints in molecules. This can lead to enhanced binding affinity and selectivity for specific biological targets. Recent studies have shown that compounds containing cyclopropyl moieties exhibit promising activity against various diseases, including cancer and neurological disorders.

In terms of its potential therapeutic applications, 2-{(tert-butoxy)carbonylamino}-4-cyano-4-cyclopropylbutanoic acid has been investigated for its anti-inflammatory and anti-proliferative properties. Preliminary studies have demonstrated that this compound can inhibit the activation of inflammatory pathways and reduce the proliferation of cancer cells. These findings suggest that it may have potential as a lead compound for the development of new drugs targeting inflammatory diseases and cancer.

The pharmacokinetic properties of 2-{(tert-butoxy)carbonylamino}-4-cyano-4-cyclopropylbutanoic acid are also an important area of research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. The Boc protecting group can be selectively removed in vivo, allowing for the release of the active amino form of the compound at the target site.

In addition to its therapeutic potential, 2-{(tert-butoxy)carbonylamino}-4-cyano-4-cyclopropylbutanoic acid has also been explored as a tool compound in chemical biology research. Its unique structure makes it suitable for use in high-throughput screening assays to identify novel biological targets and pathways. This application has led to new insights into the molecular mechanisms underlying various diseases and has opened up new avenues for drug discovery.

The synthesis of 2-{(tert-butoxy)carbonylamino}-4-cyano-4-cyclopropylbutanoic acid has been optimized using modern synthetic methods, ensuring high yields and purity. The synthetic route typically involves several key steps, including the formation of the Boc-protected amino acid derivative, introduction of the cyano group via cyanation reactions, and incorporation of the cyclopropyl moiety through cyclopropanation reactions. These synthetic strategies have been refined to minimize side reactions and maximize efficiency.

To further enhance its therapeutic potential, researchers are exploring various modifications to the structure of 2-{(tert-butoxy)carbonylamino}-4-cyano-4-cyclopropylbutanoic acid. For example, substituents on the cyclopropyl ring or modifications to the side chain can be introduced to fine-tune its pharmacological properties. These efforts aim to improve solubility, stability, and target selectivity while maintaining or enhancing biological activity.

In conclusion, 2-{(tert-butoxy)carbonylamino}-4-cyano-4-cyclopropylbutanoic acid (CAS No. 2171606-61-2) is a promising compound with a unique combination of structural features that make it an attractive candidate for medicinal chemistry research. Its potential applications in anti-inflammatory and anti-proliferative therapies, as well as its utility as a tool compound in chemical biology, highlight its significance in modern pharmaceutical research. Ongoing studies are expected to uncover new insights into its biological activities and lead to the development of novel therapeutic agents based on this intriguing molecule.